Cas no 83493-74-7 (2-(3,5-dichlorophenyl)-2-methylpropan-1-ol)

• Product Name: 2-(3,5-dichlorophenyl)-2-methylpropan-1-ol
• CAS No: 83493-74-7
• MF: C₁₀H₁₂Cl₂O
• MW: 219.107681274414
• CID: 6598309
• PubChem ID: 131115706
• Update Time: 2025-10-31

2-(3,5-dichlorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichlorophenyl)-2-methylpropan-1-ol
• 3,5-Dichloro-β,β-dimethylbenzeneethanol

• Inchi： 1S/C10H12Cl2O/c1-10(2,6-13)7-3-8(11)5-9(12)4-7/h3-5,13H,6H2,1-2H3
• InChI Key： XEPXYZDBHOZDEQ-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CO)=CC(Cl)=CC(Cl)=C1

Experimental Properties

• Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 273.7±25.0 °C(Predicted)
• pka: 14.57±0.10(Predicted)

Additional information on 2-(3,5-dichlorophenyl)-2-methylpropan-1-ol

Recent Advances in the Study of 2-(3,5-dichlorophenyl)-2-methylpropan-1-ol (CAS: 83493-74-7): A Comprehensive Research Brief

2-(3,5-dichlorophenyl)-2-methylpropan-1-ol (CAS: 83493-74-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly focusing on its structural properties, biological activity, and synthetic pathways. This research brief aims to provide an updated overview of the latest findings related to this compound, highlighting its relevance in current scientific investigations.

The compound's unique structure, featuring a dichlorophenyl group and a methylpropanol moiety, has drawn attention for its potential as a building block in the synthesis of more complex molecules. Recent publications have investigated its role as an intermediate in the production of agrochemicals and pharmaceuticals, with particular emphasis on its antimicrobial and antifungal properties. Studies have also explored its metabolic pathways and potential toxicity profiles, which are critical for assessing its suitability in therapeutic applications.

One of the key advancements in the study of 2-(3,5-dichlorophenyl)-2-methylpropan-1-ol is the development of more efficient synthetic methods. Researchers have reported improved yields and reduced reaction times using novel catalytic systems, which could facilitate its large-scale production. Additionally, computational modeling studies have provided insights into the compound's interaction with biological targets, offering a foundation for the design of derivatives with enhanced activity and selectivity.

In the context of drug discovery, recent in vitro and in vivo studies have evaluated the compound's efficacy against various pathogens. Preliminary results suggest that it exhibits promising activity against certain strains of bacteria and fungi, though further optimization is required to improve its pharmacokinetic properties. These findings underscore the compound's potential as a lead candidate for the development of new antimicrobial agents.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and its broader biological implications. Ongoing research is focused on elucidating these aspects, as well as exploring its potential in other therapeutic areas, such as anti-inflammatory and anticancer applications. Collaborative efforts between academic and industrial researchers are expected to drive further progress in this field.

In conclusion, 2-(3,5-dichlorophenyl)-2-methylpropan-1-ol (CAS: 83493-74-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. The latest studies highlight its potential as a key intermediate and therapeutic agent, while also identifying areas for future investigation. Continued research efforts will be essential to unlock its full potential and translate these findings into practical applications.